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Compound of Interest

Compound Name:
3-isothiocyanato-1-methyl-1H-

pyrazole

Cat. No.: B040448 Get Quote

Technical Support Center: 3-Isothiocyanato-1-
methyl-1H-pyrazole
Disclaimer: A specific Safety Data Sheet (SDS) for 3-isothiocyanato-1-methyl-1H-pyrazole
was not located. The following information is compiled from safety data for structurally related

compounds, including methyl isothiocyanate and various pyrazole derivatives. It is imperative

to handle this compound with extreme caution and to perform a thorough risk assessment

before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-isothiocyanato-1-methyl-1H-pyrazole?

Based on related compounds, 3-isothiocyanato-1-methyl-1H-pyrazole is expected to be

highly hazardous. Potential hazards include:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or inhaled.[1][2][3][4]

Skin Corrosion/Irritation: May cause severe skin burns and irritation.[1][2][3]

Eye Damage/Irritation: Risk of serious eye damage.[1][2][3]

Sensitization: May cause an allergic skin reaction or respiratory sensitization.[3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b040448?utm_src=pdf-interest
https://www.benchchem.com/product/b040448?utm_src=pdf-body
https://www.benchchem.com/product/b040448?utm_src=pdf-body
https://www.benchchem.com/product/b040448?utm_src=pdf-body
https://www.benchchem.com/product/b040448?utm_src=pdf-body
https://www.benchchem.com/product/b040448?utm_src=pdf-body
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-807572&DocumentType=MSD&DocumentId=807572_SDS_ZA_EN.PDF&DocumentUID=337911986&Language=EN&Country=ZA&Origin=PDP
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01618~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:16:30~~3-Methyl-1H-pyrazole~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10154893&lang=EN
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-807572&DocumentType=MSD&DocumentId=807572_SDS_ZA_EN.PDF&DocumentUID=337911986&Language=EN&Country=ZA&Origin=PDP
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01618~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:16:30~~3-Methyl-1H-pyrazole~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-807572&DocumentType=MSD&DocumentId=807572_SDS_ZA_EN.PDF&DocumentUID=337911986&Language=EN&Country=ZA&Origin=PDP
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01618~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:16:30~~3-Methyl-1H-pyrazole~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10154893&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1][2]

Aquatic Toxicity: Harmful or very toxic to aquatic life with long-lasting effects.[1][3]

Q2: What Personal Protective Equipment (PPE) should I wear when handling this compound?

A comprehensive PPE regimen is crucial. Always wear:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use and use

proper removal technique.[5]

Eye Protection: Safety glasses with side-shields or chemical goggles. A face shield is

recommended for splash protection.[5][6]

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[7] Work should be conducted in a chemical fume hood.[2][3]

Q3: What are the proper procedures for handling and storing 3-isothiocyanato-1-methyl-1H-
pyrazole?

Handling:

Use only in a well-ventilated area, preferably a chemical fume hood.[2][3][8]

Avoid contact with skin, eyes, and clothing.[2][9]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[3][9]

Keep away from heat, sparks, and open flames.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7][10]
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Store locked up.[3]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[7]

Q4: What should I do in case of accidental exposure?

Immediate action is critical:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[3][11]

Q5: How should I handle a spill of 3-isothiocyanato-1-methyl-1H-pyrazole?

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material (e.g., sand, silica gel, vermiculite).[7][8]

Collect the absorbed material into a suitable, closed container for disposal.[7]

Do not let the product enter drains or waterways.[3][8]

Q6: What are the recommended disposal methods for this compound?

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.
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Dispose of this container to a hazardous or special waste collection point.[2]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Q7: Are there any known incompatible materials or conditions to avoid?

Incompatible Materials: Strong oxidizing agents and strong reducing agents.[7]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[2][3] Exposure to

moist air or water.

Quantitative Hazard Data Summary
The following table summarizes the hazard classifications for related compounds, which may

be indicative of the hazards of 3-isothiocyanato-1-methyl-1H-pyrazole.
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Hazard Classification Related Compound(s) GHS Category

Acute Oral Toxicity

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 3 / Category 4

Acute Dermal Toxicity

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 1 / Category 4

Acute Inhalation Toxicity
5-(3-Isocyanatophenyl)-1-

methyl-1H-pyrazole
Category 4

Skin Corrosion/Irritation

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 1B / Category 2

Serious Eye Damage/Irritation

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 1 / Category 2

Respiratory Sensitization
5-(3-Isocyanatophenyl)-1-

methyl-1H-pyrazole
Category 1

Skin Sensitization

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 1

Specific Target Organ Toxicity

(Single Exposure)

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl-

1H-pyrazole

Category 3

Specific Target Organ Toxicity

(Repeated Exposure)
3-Methyl-1H-pyrazole Category 2

Experimental Protocols & Workflows
Safe Handling Workflow
The following diagram illustrates a generalized workflow for safely handling hazardous

chemicals like 3-isothiocyanato-1-methyl-1H-pyrazole.
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Preparation

Handling & Experiment

Cleanup & Disposal Emergency Response
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Caption: Workflow for Safe Handling of Hazardous Pyrazole Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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